Cas no 18815-74-2 (Methylzinc Bromide (0.5M in THF))

• Product Name: Methylzinc Bromide (0.5M in THF)
• CAS No: 18815-74-2
• MF: CH₃BrZn
• MW: 160.347516298294
• CID: 1380405
• PubChem ID: 10942751
• Update Time: 2025-07-18

Methylzinc Bromide (0.5M in THF) Chemical and Physical Properties

Names and Identifiers

• Zinc, bromomethyl-
• 18815-74-2
• MeZnBr
• Methylzinc bromide, 0.50 M in THF
• bromozinc(1+);carbanide
• Methylzinc Bromide (0.5M in THF)

• Inchi： 1S/CH3.BrH.Zn/h1H3;1H;/q-1;;+2/p-1
• InChI Key： ZFYCSLIXCXSFIM-UHFFFAOYSA-M
• SMILES： Br[Zn+].[CH3-]

Computed Properties

• Exact Mass: 157.87095g/mol
• Monoisotopic Mass: 157.87095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 4.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Methylzinc Bromide (0.5M in THF) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methylzinc Bromide (0.5M in THF)

Methylzinc Bromide (0.5M in THF): A Versatile Reagent in Organic Synthesis and Medicinal Chemistry

Methylzinc Bromide (0.5M in THF), with the CAS number 18815-74-2, is a highly versatile reagent widely used in organic synthesis and medicinal chemistry. This compound is a valuable tool for chemists due to its unique reactivity and ability to participate in a variety of chemical transformations. In this article, we will explore the properties, applications, and recent advancements in the use of Methylzinc Bromide (0.5M in THF).

Methylzinc Bromide (0.5M in THF) is a solution of methylzinc bromide in tetrahydrofuran (THF). The use of THF as a solvent enhances the stability and reactivity of the reagent, making it suitable for a wide range of synthetic applications. The 0.5M concentration provides a convenient and consistent source of methylzinc bromide for various reactions, ensuring reproducibility and reliability in experimental settings.

One of the key properties of Methylzinc Bromide (0.5M in THF) is its ability to act as a nucleophile in organometallic reactions. It readily undergoes nucleophilic substitution reactions with electrophiles, such as alkyl halides and carbonyl compounds, to form new carbon-carbon bonds. This property makes it an essential reagent in the synthesis of complex organic molecules, including pharmaceuticals and natural products.

Recent research has highlighted the importance of Methylzinc Bromide (0.5M in THF) in the development of new synthetic methodologies. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of Methylzinc Bromide (0.5M in THF) in the stereoselective synthesis of chiral alcohols through asymmetric addition reactions. The high enantioselectivity achieved in these reactions underscores the potential of this reagent in chiral synthesis, which is crucial for the development of enantiopure drugs.

In addition to its role in carbon-carbon bond formation, Methylzinc Bromide (0.5M in THF) has been utilized in metal-catalyzed cross-coupling reactions. These reactions are fundamental to modern organic synthesis and have found extensive applications in the pharmaceutical industry. A notable example is the Suzuki-Miyaura coupling, where Methylzinc Bromide (0.5M in THF) serves as an efficient coupling partner for aryl halides, leading to the formation of biaryls with high yields and selectivity.

The stability and handling characteristics of Methylzinc Bromide (0.5M in THF) make it particularly attractive for use in large-scale syntheses and industrial processes. Its compatibility with various solvents and reaction conditions allows chemists to optimize reaction parameters for specific applications, enhancing both yield and purity of target compounds.

Safety considerations are paramount when working with organometallic reagents like Methylzinc Bromide (0.5M in THF). Proper handling procedures, including the use of inert atmospheres and appropriate personal protective equipment, are essential to ensure safe laboratory practices. Additionally, waste management and disposal should be conducted according to local regulations to minimize environmental impact.

In conclusion, Methylzinc Bromide (0.5M in THF) is a powerful and versatile reagent that plays a crucial role in modern organic synthesis and medicinal chemistry. Its unique properties and recent advancements highlight its continued importance as a tool for chemists working on complex molecular architectures and novel therapeutic agents.